Cas no 2413876-50-1 (Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate)

Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate is a synthetic intermediate widely used in organic and medicinal chemistry. Its key structural features include a thiazolidine ring, a tert-butyloxycarbonyl (Boc) protecting group, and a substituted phenyl moiety with hydroxy and methoxy functionalities. The Boc group enhances stability and facilitates selective deprotection, while the thiazolidine scaffold is valuable in constructing heterocyclic compounds. The phenolic hydroxy group offers a reactive site for further derivatization. This compound is particularly useful in peptide mimetics and drug discovery due to its modular reactivity and compatibility with diverse synthetic conditions. Its well-defined stereochemistry and purity make it a reliable building block for complex molecular architectures.
Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate structure
2413876-50-1 structure
Product Name:Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate
CAS No:2413876-50-1
MF:C15H21NO4S
MW:311.396543264389
CID:5675641
PubChem ID:165769691
Update Time:2025-06-13

Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate
    • 2413876-50-1
    • EN300-26664993
    • Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate
    • Inchi: 1S/C15H21NO4S/c1-15(2,3)20-14(18)16-7-8-21-13(16)10-5-6-12(19-4)11(17)9-10/h5-6,9,13,17H,7-8H2,1-4H3
    • InChI Key: VKUFUICNTZFPSM-UHFFFAOYSA-N
    • SMILES: S1CCN(C(=O)OC(C)(C)C)C1C1C=CC(=C(C=1)O)OC

Computed Properties

  • Exact Mass: 311.11912932g/mol
  • Monoisotopic Mass: 311.11912932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.3Ų

Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate Pricemore >>

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Additional information on Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate

Research Brief on Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate (CAS: 2413876-50-1)

Recent studies have highlighted the growing interest in Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate (CAS: 2413876-50-1), a compound with potential applications in medicinal chemistry and drug development. This thiazolidine derivative has garnered attention due to its unique structural features, which make it a promising candidate for the synthesis of bioactive molecules. The compound's scaffold is particularly notable for its ability to serve as a building block in the design of novel therapeutics targeting various diseases, including inflammatory disorders and metabolic syndromes.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways and pharmacological properties of Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate. The study emphasized the compound's role as a key intermediate in the synthesis of thiazolidine-based inhibitors, which have shown efficacy in modulating enzymatic activity. The researchers employed a combination of spectroscopic techniques (NMR, IR, and MS) and X-ray crystallography to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

Another significant finding comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the anti-inflammatory potential of derivatives synthesized from Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate. The study reported that these derivatives exhibited potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The researchers attributed this activity to the compound's ability to interfere with NF-κB signaling pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Further research has also explored the compound's utility in drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences demonstrated that Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate could be functionalized to enhance the solubility and bioavailability of poorly water-soluble drugs. The study highlighted the compound's versatility as a carrier molecule, enabling the targeted delivery of therapeutic agents to specific tissues or cells.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as in vivo studies to validate the compound's efficacy and safety in preclinical models. Overall, Tert-butyl 2-(3-hydroxy-4-methoxyphenyl)-1,3-thiazolidine-3-carboxylate represents a valuable tool in the ongoing quest for innovative therapeutic solutions in the chemical biology and pharmaceutical fields.

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